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molecular formula C9H14NOP B2871829 4-(Dimethylphosphoryl)-2-methylaniline CAS No. 1197956-24-3

4-(Dimethylphosphoryl)-2-methylaniline

Cat. No. B2871829
CAS RN: 1197956-24-3
M. Wt: 183.191
InChI Key: JNBUHVMBJYXHDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09273077B2

Procedure details

To a solution of 4-bromo-2-methylaniline (0.372 g, 2.00 mmol) in 8 mL DMF was added dimethylphosphine oxide (0.171 g, 2.20 mmol), palladium acetate (22.4 mg, 0.0100 mmol), XANTPHOS (69.4 mg, 0.120 mmol), and potassium phosphate (0.467 g, 2.20 mmol). The mixture was purged with nitrogen, and subjected to microwaves at 150° C. for 20 minutes. The reaction mixture was concentrated and purified by silica gel chromatography (0-20% 7N ammonia in methanol:dichloromethane) to afford the desired product (0.313 g, 85% yield).
Name
4-bromo-2-methylaniline
Quantity
0.372 g
Type
reactant
Reaction Step One
Name
dimethylphosphine oxide
Quantity
0.171 g
Type
reactant
Reaction Step One
Name
potassium phosphate
Quantity
0.467 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
8 mL
Type
solvent
Reaction Step One
Name
palladium acetate
Quantity
22.4 mg
Type
catalyst
Reaction Step One
Name
XANTPHOS
Quantity
69.4 mg
Type
catalyst
Reaction Step One
Name
desired product
Yield
85%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:8]=[CH:7][C:5]([NH2:6])=[C:4]([CH3:9])[CH:3]=1.[CH3:10][PH:11](=[O:13])[CH3:12].P([O-])([O-])([O-])=O.[K+].[K+].[K+]>CN(C=O)C.C([O-])(=O)C.[Pd+2].C([O-])(=O)C.CC1(C)C2C(=C(P(C3C=CC=CC=3)C3C=CC=CC=3)C=CC=2)OC2C(P(C3C=CC=CC=3)C3C=CC=CC=3)=CC=CC1=2>[CH3:10][P:11]([C:2]1[CH:8]=[CH:7][C:5]([NH2:6])=[C:4]([CH3:9])[CH:3]=1)([CH3:12])=[O:13] |f:2.3.4.5,7.8.9|

Inputs

Step One
Name
4-bromo-2-methylaniline
Quantity
0.372 g
Type
reactant
Smiles
BrC1=CC(=C(N)C=C1)C
Name
dimethylphosphine oxide
Quantity
0.171 g
Type
reactant
Smiles
CP(C)=O
Name
potassium phosphate
Quantity
0.467 g
Type
reactant
Smiles
P(=O)([O-])([O-])[O-].[K+].[K+].[K+]
Name
DMF
Quantity
8 mL
Type
solvent
Smiles
CN(C)C=O
Name
palladium acetate
Quantity
22.4 mg
Type
catalyst
Smiles
C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
Name
XANTPHOS
Quantity
69.4 mg
Type
catalyst
Smiles
CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)P(C6=CC=CC=C6)C7=CC=CC=C7)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The mixture was purged with nitrogen
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated
CUSTOM
Type
CUSTOM
Details
purified by silica gel chromatography (0-20% 7N ammonia in methanol:dichloromethane)

Outcomes

Product
Details
Reaction Time
 20 min
Name
desired product
Type
product
Smiles
CP(=O)(C)C1=CC(=C(N)C=C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.313 g
YIELD: PERCENTYIELD 85%
YIELD: CALCULATEDPERCENTYIELD 85.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.